Cas no 160096-60-6 (1,6-Heptadiene-3,5-dione,1,7-bis(1,3-benzodioxol-5-yl)-, (E,E)- (9CI))

1,6-Heptadiene-3,5-dione,1,7-bis(1,3-benzodioxol-5-yl)-, (E,E)- (9CI) structure
160096-60-6 structure
Product Name:1,6-Heptadiene-3,5-dione,1,7-bis(1,3-benzodioxol-5-yl)-, (E,E)- (9CI)
CAS No:160096-60-6
MF:C21H16O6
MW:364.348146438599
CID:192119
PubChem ID:5927776
Update Time:2025-04-19

1,6-Heptadiene-3,5-dione,1,7-bis(1,3-benzodioxol-5-yl)-, (E,E)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,6-Heptadiene-3,5-dione,1,7-bis(1,3-benzodioxol-5-yl)-, (E,E)- (9CI)
    • SCHEMBL17691541
    • DTXSID501177659
    • NSC-666298
    • (1E,6E)-1,7-Bis(1,3-benzodioxol-5-yl)-1,6-heptadiene-3,5-dione
    • CHEMBL1979185
    • 160096-60-6
    • NSC666298
    • Inchi: 1S/C21H16O6/c22-16(5-1-14-3-7-18-20(9-14)26-12-24-18)11-17(23)6-2-15-4-8-19-21(10-15)27-13-25-19/h1-10H,11-13H2/b5-1+,6-2+
    • InChI Key: RAKTYHYXXBELPJ-IJIVKGSJSA-N
    • SMILES: O1COC2C=CC(/C=C/C(CC(/C=C/C3C=CC4=C(C=3)OCO4)=O)=O)=CC1=2

Computed Properties

  • Exact Mass: 364.09468823g/mol
  • Monoisotopic Mass: 364.09468823g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 560
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 71.1Ų

1,6-Heptadiene-3,5-dione,1,7-bis(1,3-benzodioxol-5-yl)-, (E,E)- (9CI) Related Literature

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